Cas no 2138055-66-8 (1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol)

• Product Name: 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol
• CAS No: 2138055-66-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6503997
• PubChem ID: 165954274
• Update Time: 2025-07-20

1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138055-66-8
• 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol
• EN300-1156060

• Inchi： 1S/C13H21NO/c1-2-4-11-6-8-13(15,9-7-11)12-5-3-10-14-12/h3,5-6,8,11-12,14-15H,2,4,7,9-10H2,1H3
• InChI Key： TWQWNJXOZZBJHD-UHFFFAOYSA-N
• SMILES： OC1(C=CC(CCC)CC1)C1C=CCN1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol

Introduction to 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol (CAS No. 2138055-66-8)

1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol is a compound of significant interest in the field of medicinal chemistry, particularly for its potential applications in the development of novel therapeutic agents. This compound, identified by its CAS number 2138055-66-8, belongs to a class of heterocyclic molecules that have garnered attention due to their diverse biological activities and structural features. The presence of a pyrrol ring and a cyclohexene moiety in its molecular structure suggests a unique combination of electronic and steric properties that may contribute to its pharmacological profile.

The pyrrol ring, also known as a pyrrole derivative, is a common structural motif in many bioactive molecules. Pyrrole derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug discovery. In particular, the 2-substituted pyrrole scaffold has been extensively studied for its role in modulating various biological pathways. The 2,5-dihydro-1H-pyrrol moiety in this compound indicates a saturated pyrrole ring, which may influence its solubility and metabolic stability compared to its aromatic counterpart.

On the other hand, the cyclohexene component of the molecule introduces a rigid cyclic structure that can affect the compound's conformational flexibility and binding affinity to biological targets. The presence of a propyl group at the 4-position of the cyclohexene ring further modifies the electronic properties of the molecule, potentially influencing its reactivity and interactions with biological systems. This combination of structural features makes 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential binding sites and interaction patterns between 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol and biological targets. For instance, studies using molecular docking simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. These findings align with the growing interest in developing small-molecule inhibitors targeting these pathways.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological properties of this compound. Initial pharmacokinetic studies indicate that 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol exhibits moderate oral bioavailability and reasonable metabolic stability. These characteristics are crucial for evaluating its potential as a drug candidate, as they influence how the compound is processed within the body. Further studies are needed to fully characterize its pharmacokinetic profile and identify any potential metabolites or side effects.

The synthesis of 1-(2,5-dihydro-1H-pyrrol-2-yl)-4-propylcyclohex-2-en-1-ol represents another area of active research. The development of efficient synthetic routes is essential for producing this compound in sufficient quantities for both preclinical and clinical studies. Researchers have explored various synthetic strategies, including multi-step organic reactions that involve functional group transformations and cyclization reactions. These efforts have led to optimized synthetic protocols that enhance yield and purity, making it feasible to conduct more extensive biological evaluations.

One particularly interesting aspect of this compound is its potential role as a scaffold for drug design. The structural features of 1-(2,5-dihydro-1H-pyrrol-2-ylyl)-4-propylcyclohexenecarboxylic acid, including the pyrrol ring and cyclohexene moiety, provide a versatile platform for modifying and enhancing biological activity. By incorporating additional functional groups or substituents at strategic positions within the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or conditions more effectively.

The exploration of natural product-inspired scaffolds has also contributed to the development of novel therapeutic agents. Many bioactive compounds isolated from plants or microorganisms share structural similarities with molecules like 1-(2,5-dihydro-pyrrolyl)-4-propylcyclohexenecarboxylic acid, suggesting that they may have evolved similar mechanisms of action. By studying these natural products, researchers can gain insights into potential drug targets and develop synthetic analogs with improved efficacy and safety profiles.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and interdisciplinary collaboration. Techniques such as high-throughput screening (HTS) and structure-based drug design are increasingly being used to identify promising candidates like 1-(2,5-dihydro-pyrrolyl)-4-propylcyclohexenecarboxylic acid. These approaches allow researchers to rapidly test large libraries of compounds for their biological activity and selectivity, accelerating the drug discovery process.

In conclusion, 1-( 2 , 5 - dihydro - 1 H - pyrrol - 2 - yl ) - 4 - propylcyclohex - 2 - ene - 1 - ol ( CAS No . 2138055 - 66 - 8 ) represents a compelling candidate for further investigation in medicinal chemistry . Its unique structural features , combined with promising preliminary data from computational and experimental studies , make it an attractive target for developing new therapeutic agents . As research continues to uncover new applications for this compound, it is likely that it will play an important role in future drug development efforts.